1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(4-methylsulfanylbenzylidene)-

• Molecular Formula: C17H18O4S
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 3-[(4-methylsulfanylphenyl)methylidene]-1,5-dioxaspiro[5.5]undecane-2,4-dione
• InChI: InChI=1S/C17H18O4S/c1-22-13-7-5-12(6-8-13)11-14-15(18)20-17(21-16(14)19)9-3-2-4-10-17/h5-8,11H,2-4,9-10H2,1H3
• InChI Key: PVBVTSBZGUUZKE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=C2C(=O)OC3(CCCCC3)OC2=O

Description

1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(4-methylsulfanylbenzylidene)- is a spirocyclic compound with a unique structure that includes a spiro linkage between a dioxaspiro ring and a benzylidene group.

Preparation Methods

The synthesis of 1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(4-methylsulfanylbenzylidene)- typically involves the reaction of 1,5-dioxaspiro[5.5]undecane-2,4-dione with 4-methylsulfanylbenzaldehyde in the presence of a suitable catalyst. The reaction is usually carried out in an ethanol solution at reflux temperature for several hours. After cooling, the product is isolated by filtration and purified by recrystallization .

Chemical Reactions Analysis

1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(4-methylsulfanylbenzylidene)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzylidene group, using reagents like halogens or alkylating agents.

Scientific Research Applications

1,5-Dioxaspiro[5

Chemistry: It is used as a building block for the synthesis of more complex spirocyclic compounds.

Biology: The compound has shown potential as an antifungal and insecticidal agent.

Medicine: Research has indicated its potential as an antitumor agent due to its ability to inhibit certain cancer cell lines.

Industry: It is used in the development of new materials with unique optical properties.

Mechanism of Action

The mechanism of action of 1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(4-methylsulfanylbenzylidene)- involves its interaction with specific molecular targets. For example, its antitumor activity is believed to be due to its ability to interfere with the DNA replication process in cancer cells, leading to cell death. The compound may also interact with enzymes involved in oxidative stress pathways, contributing to its antifungal and insecticidal properties .

Comparison with Similar Compounds

1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(4-methylsulfanylbenzylidene)- can be compared with other spirocyclic compounds such as:

• 3-(2,3,4-trimethoxybenzylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione
• 3-(3,4,5-trimethoxybenzylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione

These compounds share a similar spirocyclic structure but differ in the substituents on the benzylidene group. The presence of different substituents can significantly affect the biological activity and chemical reactivity of these compounds .